Cas no 331859-86-0 (Chromeceptin)

• Product Name: Chromeceptin
• CAS No: 331859-86-0
• MF: C₁₉H₁₆F₃N₃O
• MW: 359.345054626465
• CID: 301768
• PubChem ID: 24724431
• Update Time: 2025-04-19

Chromeceptin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile,2-amino-7-(dimethylamino)-4-[3-(trifluoromethyl)phenyl]-
• Chromeceptin
• 2-Amino-3-cyano-4-(3-trifluoromethylphenyl)-7-(N,N-dimethylamino)-chrom-2-ene
• 2-Amino-3-cyano-7-dimethylamino-4-(3-trifluoromethylphenyl)-4H-chromene
• 94G6
• AC1MJKHJ
• CTK8E9329
• SureCN4327759
• DTXSID20389405
• 2-Amino-7-(dimethylamino)-4-(3-(trifluoromethyl)phenyl)-4H-chromene-3-carbonitrile
• 2-amino-7-(dimethylamino)-4-[3-(trifluoromethyl)phenyl]-4H-chromene-3-carbonitrile
• 331859-86-0
• AB00083987-01
• AKOS040758881
• MFCD00815850
• J-019075
• F77729
• SCHEMBL4327759
• SR-01000368923
• NCGC00485180-01
• GVINXTXGDDSXFQ-UHFFFAOYSA-N
• HY-115449
• SR-01000368923-1
• Chromeceptin, >=98% (HPLC), solid
• CHEMBL2263338
• MS-25660
• EX-A7031
• DA-72199
• Chromeceptin?
• DTXCID50340266

• MDL： MFCD00815850
• Inchi： 1S/C19H16F3N3O/c1-25(2)13-6-7-14-16(9-13)26-18(24)15(10-23)17(14)11-4-3-5-12(8-11)19(20,21)22/h3-9,17H,24H2,1-2H3
• InChI Key： GVINXTXGDDSXFQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C=CC1=2)N(C)C)(F)F

Computed Properties

• Exact Mass: 359.12468
• Monoisotopic Mass: 359.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Solubility: H2O: <2mg/mL
• PSA: 62.28

Chromeceptin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C